Cas no 5278-58-0 (Benzo[h]quinoline, 2-phenyl-)

• Product Name: Benzo[h]quinoline, 2-phenyl-
• CAS No: 5278-58-0
• MF: C₁₉H₁₃N
• MW: 255.313224554062
• CID: 358806
• PubChem ID: 3669703
• Update Time: 2025-04-19

Benzo[h]quinoline, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[h]quinoline, 2-phenyl-
• 2-phenylbenzo[h]quinoline
• DTXSID10394861
• UICULVDHXKFDIT-UHFFFAOYSA-N
• 5278-58-0
• BIDD:GT0593
• AKOS024338466
• phenylbenzoquinoline
• SCHEMBL2913697
• 2-phenylbenzo(H)quinoline

• Inchi： 1S/C19H13N/c1-2-7-15(8-3-1)18-13-12-16-11-10-14-6-4-5-9-17(14)19(16)20-18/h1-13H
• InChI Key： UICULVDHXKFDIT-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC=C2C=CC3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 255.10489
• Monoisotopic Mass: 255.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89